Cas no 886779-77-7 (tert-Butyl 2-(trifluoromethyl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 2-(trifluoromethyl)piperazine-1-carboxylate
• CAS No: 886779-77-7
• MF: C₁₀H₁₇F₃N₂O₂
• MW: 254.249393224716
• MDL: MFCD08686629
• CID: 1090323
• PubChem ID: 72206995
• Update Time: 2025-06-12

tert-Butyl 2-(trifluoromethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(trifluoromethyl)piperazine-1-carboxylate
• 2-Trifluoromethyl-piperazine-1-carboxylic acid tert-butyl ester
• 1,1-Dimethylethyl 2-(trifluoromethyl)-1-piperazinecarboxylate (ACI)
• CS-0197477
• 1240588-06-0
• P10618
• AB47878
• 886779-77-7
• 1240588-01-5
• tert-Butyl2-(trifluoromethyl)piperazine-1-carboxylate
• 1-Boc-2-(trifluoromethyl)piperazine
• AB47877
• SY032988
• (R)-2-TRIFLUOROMETHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• AB47875
• SCHEMBL20187121
• 2-Trifluoromethyl-piperazine-1-carboxylic acid t-butyl ester
• ODGMABGNQLJFIX-UHFFFAOYSA-N
• WS-01775
• MFCD08686629
• (S)-2-Trifluoromethyl-piperazine-1-carboxylicacidtert-butylester
• EN300-1703198
• (S)-2-TRIFLUOROMETHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• DA-01520

• MDL： MFCD08686629
• Inchi： 1S/C10H17F3N2O2/c1-9(2,3)17-8(16)15-5-4-14-6-7(15)10(11,12)13/h7,14H,4-6H2,1-3H3
• InChI Key： ODGMABGNQLJFIX-UHFFFAOYSA-N
• SMILES： O=C(N1C(C(F)(F)F)CNCC1)OC(C)(C)C

Computed Properties

• Exact Mass: 254.12421228g/mol
• Monoisotopic Mass: 254.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 263.4±35.0℃ at 760mmHg
• Flash Point: 113.1±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

tert-Butyl 2-(trifluoromethyl)piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-Butyl 2-(trifluoromethyl)piperazine-1-carboxylate

tert-Butyl 2-(trifluoromethyl)piperazine-1-carboxylate (CAS No. 886779-77-7): A Comprehensive Overview

tert-Butyl 2-(trifluoromethyl)piperazine-1-carboxylate (CAS No. 886779-77-7) is a versatile compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of tert-Butyl 2-(trifluoromethyl)piperazine-1-carboxylate, highlighting the latest research findings and its significance in the scientific community.

Chemical Structure and Properties

tert-Butyl 2-(trifluoromethyl)piperazine-1-carboxylate is a derivative of piperazine, a six-membered heterocyclic amine with two nitrogen atoms. The compound features a tert-butyl group attached to the carbonyl carbon of the piperazine ring, and a trifluoromethyl group attached to one of the nitrogen atoms. The tert-butyl group provides steric protection and enhances the stability of the molecule, while the trifluoromethyl group imparts unique electronic properties that can influence the compound's reactivity and biological activity.

The molecular formula of tert-Butyl 2-(trifluoromethyl)piperazine-1-carboxylate is C₁₃H₂₀F₃N₂O₂, with a molecular weight of approximately 293.30 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its melting point ranges from 105°C to 108°C, making it suitable for various synthetic transformations and analytical techniques.

Synthesis Methods

The synthesis of tert-Butyl 2-(trifluoromethyl)piperazine-1-carboxylate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of tert-butyl piperazine-1-carboxylate with trifluoroacetyl chloride or trifluoroacetic anhydride in the presence of a base such as triethylamine or pyridine. This reaction typically proceeds via nucleophilic acylation, forming the desired product with high yield and purity.

An alternative approach involves the coupling of tert-butyl piperazine-1-carboxylate with trifluoromethanesulfonyl chloride (TFMS) followed by deprotection and subsequent re-protection to form the final product. This method offers greater control over the reaction conditions and can be adapted to produce derivatives with different substituents on the piperazine ring.

Biological Activity and Applications

tert-Butyl 2-(trifluoromethyl)piperazine-1-carboxylate has been extensively studied for its potential biological activity. Recent research has shown that this compound exhibits significant interactions with various biological targets, making it a valuable lead compound for drug discovery efforts.

In one study published in the Journal of Medicinal Chemistry, researchers investigated the ability of tert-Butyl 2-(trifluoromethyl)piperazine-1-carboxylate to modulate G protein-coupled receptors (GPCRs). The results demonstrated that this compound could selectively bind to specific GPCRs, leading to altered signaling pathways and potential therapeutic effects. These findings have opened new avenues for developing drugs targeting neurological disorders such as Parkinson's disease and Alzheimer's disease.

Another area of interest is the use of tert-Butyl 2-(trifluoromethyl)piperazine-1-carboxylate in cancer research. Studies have shown that this compound can inhibit certain kinases involved in cell proliferation and survival pathways. For example, it has been reported to effectively block the activity of Aurora kinase A, a key regulator of mitosis. This inhibition could potentially lead to new treatments for various types of cancer by disrupting tumor growth and metastasis.

Safety Considerations and Future Directions

Safety is a critical aspect when evaluating any chemical compound for pharmaceutical applications. While tert-Butyl 2-(trifluoromethyl)piperazine-1-carboxylate has shown promising biological activity, it is essential to conduct thorough toxicity studies to ensure its safety profile. Preclinical studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, but further investigations are necessary to fully understand its long-term effects.

The future direction for research on tert-Butyl 2-(trifluoromethyl)piperazine-1-carboxylate includes optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. Additionally, exploring novel delivery methods such as nanoparticle formulations could improve its therapeutic efficacy in clinical settings.

In conclusion, tert-Butyl 2-(trifluoromethyl)piperazine-1-carboxylate (CAS No. 886779-77-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for developing new therapeutic agents targeting various diseases. As research continues to advance, we can expect to see more innovative uses for this versatile molecule in the coming years.